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Compound Name: Voriconazole EP impurity D-d3

Cat. No.: B12423115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Voriconazole is a broad-spectrum, second-generation triazole antifungal agent critical in

treating serious and invasive fungal infections, particularly in immunocompromised patients.[1]

[2] Its chemical structure contains two chiral centers, resulting in four stereoisomers. The

therapeutically active enantiomer is the (2R, 3S)-isomer. Its corresponding enantiomer, (2S,

3R)-voriconazole, is considered an impurity and is subject to strict regulatory control. The

manufacturing process and degradation can also lead to various other process-related and

degradation impurities.

Regulatory bodies worldwide mandate the stringent separation and quantification of

stereoisomers and impurities to ensure the quality, safety, and efficacy of the final drug product.

This application note provides detailed protocols for the chromatographic separation of

Voriconazole diastereomers and its related impurities using High-Performance Liquid

Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), offering robust

methods for quality control and drug development.

Chromatographic Methods and Protocols
A reliable chromatographic method must effectively separate the main Voriconazole peak from

its diastereomers and all potential process-related and degradation impurities. The following

protocols detail validated methods for achieving this separation.
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Protocol 1: Reversed-Phase HPLC for Diastereomers
and Impurities
This protocol outlines a gradient reversed-phase HPLC method for the simultaneous

determination of Voriconazole, its diastereomeric impurities, and other related substances in

tablet dosage forms.[1][2]

Experimental Workflow:

Sample and Mobile Phase Preparation HPLC Analysis Data Analysis

Prepare Mobile Phase A
(0.05 M KH2PO4, pH 2.5)

Prepare Mobile Phase B
(ACN:MeOH, 90:10 v/v)

Prepare Sample Solution
(1000 µg/mL in solvent)

Equilibrate Column
(Inertsil ODS 3V)

Transfer to HPLC Inject Sample (20 µL) Run Gradient Elution Detect at 256 nm Integrate PeaksAcquire Data Quantify Impurities

Sample and Mobile Phase Preparation SFC Analysis Data Analysis

Prepare Mobile Phase
(CO2:Methanol, 90:10 v/v) Prepare Sample Solution Equilibrate Column

(Chiralpak AD-H)
Transfer to SFC Inject Sample (10 µL) Isocratic Elution Detect at 260 nm Integrate Enantiomer PeaksAcquire Data Calculate Resolution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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